Cas no 289039-32-3 (1-Chloro-4-ethyl-2-methoxybenzene)

• Product Name: 1-Chloro-4-ethyl-2-methoxybenzene
• CAS No: 289039-32-3
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 915273
• PubChem ID: 20445457
• Update Time: 2025-04-19

1-Chloro-4-ethyl-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4-ethyl-2-methoxybenzene
• 2-Chloro-5-ethylanisole
• AG-A-40085
• AS02712
• AS04234
• CTK6D1184
• PubChem5280
• SureCN252910
• DTXSID10607266
• AKOS006273686
• Benzene, 1-chloro-4-ethyl-2-methoxy-
• SCHEMBL252910
• DB-068025
• 289039-32-3

• Inchi： 1S/C9H11ClO/c1-3-7-4-5-8(10)9(6-7)11-2/h4-6H,3H2,1-2H3
• InChI Key： NUUYTSYDMTWFHG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)CC

Computed Properties

• Exact Mass: 170.0498427g/mol
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2Ų